Cas no 1909310-15-1 (tert-butyl 4-{2-oxo-octahydro-1H-imidazolidino4,5-cpyridin-1-yl}piperidine-1-carboxylate)

• Product Name: tert-butyl 4-{2-oxo-octahydro-1H-imidazolidino4,5-cpyridin-1-yl}piperidine-1-carboxylate
• CAS No: 1909310-15-1
• MDL: MFCD29060311
• CID: 4628668
• PubChem ID: 121553302
• Update Time: 2025-10-29

tert-butyl 4-{2-oxo-octahydro-1H-imidazolidino4,5-cpyridin-1-yl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-{2-oxo-octahydro-1H-imidazolidino[4,5-c]pyridin-1-yl}piperidine-1-carboxylate
• tert-butyl 4-{2-oxo-octahydro-1H-imidazolidino4,5-cpyridin-1-yl}piperidine-1-carboxylate

• MDL： MFCD29060311

Additional information on tert-butyl 4-{2-oxo-octahydro-1H-imidazolidino4,5-cpyridin-1-yl}piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-{2-oxo-octahydro-1H-imidazolidino[4,5-c]pyridin-1-yl}piperidine-1-carboxylate (CAS No. 1909310-15-1)

The compound tert-butyl 4-{2-oxo-octahydro-1H-imidazolidino[4,5-c]pyridin-1-yl}piperidine-1-carboxylate (CAS No. 1909310-15-1) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a piperidine core and an imidazolidinone moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its unique heterocyclic framework, which is often explored in drug discovery for targeting central nervous system (CNS) disorders and enzyme inhibition.

In recent years, the demand for tert-butyl-protected intermediates like 1909310-15-1 has surged, driven by advancements in peptide synthesis and small-molecule drug development. The compound's carboxylate group and tert-butyl protection enhance its stability, making it suitable for multi-step synthetic routes. This aligns with the growing trend of green chemistry, where researchers prioritize efficient and sustainable synthetic methodologies. The compound's role in protease inhibitor design and GPCR-targeted therapies further underscores its relevance in modern medicinal chemistry.

From a structural perspective, the octahydro-1H-imidazolidino[4,5-c]pyridine scaffold in 1909310-15-1 is noteworthy for its conformational rigidity, which can improve binding affinity in drug-receptor interactions. This feature is particularly valuable in the development of neurological therapeutics, a hot topic in pharmaceutical research. Additionally, the compound's piperidine-1-carboxylate moiety is frequently utilized in bioisosteric replacements, a strategy employed to optimize drug-like properties such as solubility and metabolic stability.

The synthesis of tert-butyl 4-{2-oxo-octahydro-1H-imidazolidino[4,5-c]pyridin-1-yl}piperidine-1-carboxylate typically involves multi-component reactions and catalytic hydrogenation, techniques that are widely discussed in organic chemistry forums and patent literature. Its applications extend to crystallography studies, where its well-defined structure aids in understanding molecular packing and intermolecular interactions. These attributes make it a subject of interest in computational chemistry and molecular modeling, areas gaining traction due to the rise of AI-driven drug discovery.

As the pharmaceutical industry shifts toward personalized medicine, compounds like 1909310-15-1 are increasingly explored for their potential in targeted drug delivery systems. Its compatibility with solid-phase synthesis and click chemistry further broadens its utility. For researchers investigating kinase inhibitors or allosteric modulators, this compound offers a versatile building block. The ongoing exploration of its pharmacokinetic profiles and toxicity thresholds reflects the compound's alignment with regulatory science and preclinical development requirements.

In summary, tert-butyl 4-{2-oxo-octahydro-1H-imidazolidino[4,5-c]pyridin-1-yl}piperidine-1-carboxylate (CAS No. 1909310-15-1) represents a cutting-edge tool in synthetic and medicinal chemistry. Its structural complexity and functional versatility position it at the forefront of innovative therapeutic design, addressing pressing challenges in drug bioavailability and selectivity. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the next generation of biopharmaceutical innovations.